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molecular formula C12H9ClO2 B3382210 2-(Chloromethyl)-3-methyl-1,4-naphthalenedione CAS No. 31599-79-8

2-(Chloromethyl)-3-methyl-1,4-naphthalenedione

Cat. No. B3382210
CAS RN: 31599-79-8
M. Wt: 220.65 g/mol
InChI Key: PYQUHGSCPCDFBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08124793B2

Procedure details

A mixture of 17.2 g (0.1 mole) of 2-methyl-1,4-napthoquinone and 6 g (0.2 mole) of paraformaldehyde was heated to 60° C. in 50 mL of glacial acetic acid and stirred while dry HCl was bubbled through the solution for about 3 hrs. To the cooled mixture was added 200 mL of water, the solid was filtered and rinsed with 50 mL of water. It was then suspended in 200 mL of CH2Cl2, filtered, rinsed with CH2Cl2, and the filtrate was water washed, dried, and evaporated to leave 20.5 g of crude 2-methyl-3-chloromethyl-1,4-napthoquinone. The crude product was purified by sublimation at about 100° C. and pressure of 0.05 mm to give 12.7 g. Since there had been some splatter during the sublimation, the product was resublimed to give 12.1 g (55% yield), m.p. 102-104° C.
Name
2-methyl-1,4-napthoquinone
Quantity
17.2 g
Type
reactant
Reaction Step One
Name
paraformaldehyde
Quantity
6 g
Type
reactant
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
2-methyl-3-chloromethyl-1,4-napthoquinone
Yield
55%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:3](=[O:13])[C:4]2[C:9]([C:10](=O)[CH:11]=1)=[CH:8][CH:7]=[CH:6][CH:5]=2.[CH2:14]=[O:15].[ClH:16]>C(O)(=O)C>[CH3:1][C:2]1[C:3](=[O:13])[C:4]2[C:9]([C:14](=[O:15])[C:11]=1[CH2:10][Cl:16])=[CH:8][CH:7]=[CH:6][CH:5]=2

Inputs

Step One
Name
2-methyl-1,4-napthoquinone
Quantity
17.2 g
Type
reactant
Smiles
CC=1C(C2=CC=CC=C2C(C1)=O)=O
Name
paraformaldehyde
Quantity
6 g
Type
reactant
Smiles
C=O
Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Three
Name
acetic acid
Quantity
50 mL
Type
solvent
Smiles
C(C)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was bubbled through the solution for about 3 hrs
Duration
3 h
ADDITION
Type
ADDITION
Details
To the cooled mixture was added 200 mL of water
FILTRATION
Type
FILTRATION
Details
the solid was filtered
WASH
Type
WASH
Details
rinsed with 50 mL of water
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
rinsed with CH2Cl2
WASH
Type
WASH
Details
washed
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Name
2-methyl-3-chloromethyl-1,4-napthoquinone
Type
product
Smiles
CC=1C(C2=CC=CC=C2C(C1CCl)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 20.5 g
YIELD: PERCENTYIELD 55%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.